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Chemical Profile and Usage

The table below outlines the basic identification and usage information for isononyl alcohol.

Property Detail

Synonyms Isononanol, 7-methyloctan-1-ol [1]

CAS Registry Number 27458-94-2 [1]

Molecular Formula C₉H₂₀O [1]

Molecular Weight 144.58 g/mol [1]

Volume of Use 1-10 metric tons per annum (globally) [1]

Usage: Isononyl alcohol is used as a fragrance ingredient in cosmetic products (e.g., fine fragrances,

shampoos, soaps) and non-cosmetic products (e.g., household cleaners, detergents) [1].

Toxicological Data Summary
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A comprehensive review of the scientific literature and toxicological databases revealed significant data

gaps. The table below summarizes the available information across standard health endpoints [1].

Health Endpoint Available Data

Acute Toxicity No information available [1]

Skin Irritation No information available [1]

Eye Irritation No information available [1]

Skin Sensitization No information available [1]

Phototoxicity & Photoallergy No information available [1]

Absorption, Distribution, Metabolism No information available [1]

Repeated Dose Toxicity No information available [1]

Reproductive & Developmental Toxicity Data available from a guideline study (see below) [1]

Detailed Protocol: Developmental Toxicity Study

The primary source of toxicological data is a developmental toxicity study conducted in accordance with

OECD Test Guideline 414 [1].
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Study Initiation

Animal Model Test Material Dose Groups Administration

Wistar Rats
Two Isomeric

Mixes of
Isononyl Alcohol

0, 144, 720,
1080, 1440 mg/kg/day

Oral Gavage
(Gestation Days 6-15)

Click to download full resolution via product page

Experimental design of the developmental toxicity study [1]

Key Findings and Outcomes:

Maternal Toxicity: No maternal toxicity was observed at any dose level tested [1].
Developmental Toxicity: Similarly, no developmental toxicity was reported at any of the administered

doses [1].
Conclusion: Under the conditions of this study, isononyl alcohol did not demonstrate maternal or

developmental toxicity in rats at doses up to 1440 mg/kg/day [1].

Interpretation and Data Gaps

The available evidence, though limited, indicates that isononyl alcohol did not show developmental

toxicity in animal studies at the tested doses. However, it is crucial to note the significant lack of data for all

other standard toxicological endpoints.

For a complete safety assessment, further testing would be required to evaluate potential effects from:

Repeated exposure
Skin and eye irritation
Sensitization potential
Systemic toxicity (beyond developmental effects)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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